Cas no 2137419-45-3 ((1R)-1-(6-fluoro-7-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine)

• Product Name: (1R)-1-(6-fluoro-7-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• CAS No: 2137419-45-3
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 5968119
• PubChem ID: 165461608
• Update Time: 2025-06-26

(1R)-1-(6-fluoro-7-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2137419-45-3
• (1R)-1-(6-fluoro-7-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• EN300-726848

• Inchi： 1S/C12H16FNO2/c1-7(14)9-3-8-4-10(13)12(15-2)5-11(8)16-6-9/h4-5,7,9H,3,6,14H2,1-2H3/t7-,9?/m1/s1
• InChI Key： JFYOXHONGSDFLA-YOXFSPIKSA-N
• SMILES： FC1C(=CC2=C(C=1)CC(CO2)[C@@H](C)N)OC

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Additional information on (1R)-1-(6-fluoro-7-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine

Compound Introduction: (1R)-1-(6-fluoro-7-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine (CAS No. 2137419-45-3)

The compound (1R)-1-(6-fluoro-7-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine, with the CAS number 2137419-45-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to the class of heterocyclic amines and has garnered considerable attention due to its structural complexity and potential therapeutic applications. The presence of a benzopyran core, combined with fluoro and methoxy substituents, imparts unique electronic and steric properties that make it a promising candidate for drug discovery.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for medicinal purposes. Benzopyran derivatives, in particular, have been extensively studied for their biological activity. The specific configuration of the benzopyran ring in this compound, denoted by the (1R) stereochemistry, plays a crucial role in determining its pharmacological profile. This stereochemical specification is a result of meticulous synthetic efforts aimed at achieving optimal biological activity.

The 6-fluoro and 7-methoxy substituents are strategically positioned on the benzopyran core to modulate the compound's interactions with biological targets. Fluorine atoms are known to enhance metabolic stability and binding affinity, while methoxy groups can influence electronic properties and solubility. These modifications have been widely employed in drug design to improve pharmacokinetic profiles and therapeutic efficacy.

Current research in this area has highlighted the importance of structure-activity relationships (SAR) in designing bioactive molecules. The compound (1R)-1-(6-fluoro-7-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine exemplifies this principle, as its design is based on extensive computational and experimental studies aimed at optimizing its biological activity. Preliminary findings suggest that this molecule exhibits promising properties as an inhibitor of certain enzymes implicated in inflammatory diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric catalysis and transition-metal-catalyzed reactions, have been employed to construct the benzopyran scaffold efficiently. The stereochemical integrity of the (1R) configuration has been confirmed through analytical techniques such as X-ray crystallography and NMR spectroscopy.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. Benzopyran derivatives have shown promise as monoamine oxidase (MAO) inhibitors, which are used to manage conditions like depression and Parkinson's disease. The unique combination of substituents in (1R)-1-(6-fluoro-7-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine suggests that it may interact with MAO enzymes in a manner that could lead to improved therapeutic outcomes.

In addition to its potential neurological applications, this compound has also been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders. The ability of benzopyran derivatives to modulate inflammatory pathways has been well-documented in preclinical studies. The specific arrangement of functional groups in this molecule may enable it to selectively inhibit key pro-inflammatory cytokines.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. In vitro assays have been conducted to evaluate the biological activity of (1R)-1-(6-fluoro-7-methoxy-3,4-dihydro-2H-1-benzopyran-3-ylenethanamidine, focusing on its interaction with target enzymes and receptors. These studies have provided valuable insights into its mechanism of action and potential side effects.

Epidemiological studies have also played a role in understanding the therapeutic potential of benzopyran derivatives. Observational data suggest that compounds with similar structural features may be associated with reduced risk of certain diseases when administered orally or topically. This aligns with the growing interest in developing small molecule drugs that can be easily administered via various routes.

The future direction of research on this compound will likely involve further optimization of its pharmacokinetic properties through structure-based drug design techniques. Computational modeling can help predict how different modifications will affect the molecule's behavior in vivo, enabling researchers to make informed decisions about which analogs are worth synthesizing next.

In conclusion, the compound (1R)-1-(6-fluoro -7-methoxy -3 ,4 -dihydro -2 H - 1 -benzopyra n - 3 -y l )e thanamidine represents an exciting advancement in pharmaceutical chemistry with significant implications for treating neurological disorders and chronic inflammation . Its unique structural features , coupled with promising preclinical results , make it a compelling candidate for further development . As research continues , we can expect additional insights into how best to leverage its potential for human health benefits . p >